Cas no 2210-06-2 (1,3-Propanediol, 2-(chloromethyl)-2-(hydroxymethyl)-)

• Product name: 1,3-Propanediol, 2-(chloromethyl)-2-(hydroxymethyl)-
• CAS No: 2210-06-2
• MF: C₅H₁₁ClO₃
• MW: 154.592041254044
• CID: 1407913
• PubChem ID: 12930546

1,3-Propanediol, 2-(chloromethyl)-2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-(chloromethyl)-2-(hydroxymethyl)-
• 2-(Chloromethyl)-2-(hydroxymethyl)propane-1,3-diol
• SCHEMBL10615555
• 2210-06-2
• Pentaerythrol monochlorohydrin
• AKOS006383204
• DTXSID10513252
• SJPSAGFZHAWRNW-UHFFFAOYSA-N
• EN300-7265595

• Inchi： InChI=1S/C5H11ClO3/c6-1-5(2-7,3-8)4-9/h7-9H,1-4H2
• InChI Key： SJPSAGFZHAWRNW-UHFFFAOYSA-N
• SMILES： C(C(CO)(CO)CCl)O

Computed Properties

• Exact Mass: 154.03973
• Monoisotopic Mass: 154.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 64.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 1,3-Propanediol, 2-(chloromethyl)-2-(hydroxymethyl)-

1,3-Propanediol, 2-(chloromethyl)-2-(hydroxymethyl)- (CAS No. 2210-06-2): A Comprehensive Overview

1,3-Propanediol, 2-(chloromethyl)-2-(hydroxymethyl)- (CAS No. 2210-06-2) is a multifunctional organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, often referred to as CHDM (Chloromethyl Hydroxymethyl Propanediol), is characterized by its dual hydroxyl groups and a chloromethyl substituent, making it a versatile building block for various applications.

The molecular formula of 1,3-Propanediol, 2-(chloromethyl)-2-(hydroxymethyl)- is C₅H₁₀O₄Cl, and its molecular weight is approximately 157.58 g/mol. The compound is a colorless liquid with a boiling point of around 185°C and a melting point of -47°C. Its solubility in water is high, which makes it suitable for use in aqueous solutions and formulations.

In recent years, the application of 1,3-Propanediol, 2-(chloromethyl)-2-(hydroxymethyl)- has expanded beyond traditional industrial uses. One of the most promising areas of research involves its use in the synthesis of advanced polymers and copolymers. These materials exhibit enhanced mechanical properties and biocompatibility, making them ideal for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

A study published in the Journal of Polymer Science in 2023 highlighted the potential of CHDM-based polymers in controlled drug release systems. The researchers demonstrated that these polymers could be tailored to release drugs at specific rates and under controlled conditions, thereby improving the efficacy and safety of therapeutic treatments. This finding has significant implications for the development of next-generation pharmaceuticals.

Beyond polymer science, 1,3-Propanediol, 2-(chloromethyl)-2-(hydroxymethyl)- has also shown promise in the field of organic synthesis. Its reactivity and functional group diversity make it a valuable intermediate for the synthesis of complex molecules. For instance, a recent study in Organic Letters reported the successful use of CHDM as a key intermediate in the synthesis of novel antiviral agents. The researchers found that compounds derived from CHDM exhibited potent antiviral activity against several strains of influenza virus.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. In this context, the biodegradability and eco-friendliness of 1,3-Propanediol, 2-(chloromethyl)-2-(hydroxymethyl)- have been studied extensively. Research published in Environmental Science & Technology in 2024 indicated that CHDM-based materials exhibit good biodegradability under aerobic conditions, reducing their environmental footprint compared to traditional petrochemical-based alternatives.

In addition to its chemical properties and applications, the safety profile of 1,3-Propanediol, 2-(chloromethyl)-2-(hydroxymethyl)- is an important aspect to consider. Toxicological studies have shown that this compound has low acute toxicity when handled properly. However, as with any chemical substance, appropriate handling and storage protocols should be followed to ensure workplace safety.

The global market for multifunctional organic compounds like 1,3-Propanediol, 2-(chloromethyl)-2-(hydroxymethyl)- is growing rapidly due to increasing demand from various industries. Key drivers include advancements in polymer science, pharmaceuticals, and green chemistry initiatives. Market analysts predict that the demand for such compounds will continue to rise over the next decade as more innovative applications are discovered.

In conclusion, 1,3-Propanediol, 2-(chloromethyl)-2-(hydroxymethyl)- (CAS No. 2210-06-2) is a versatile and promising compound with a wide range of applications in chemistry and related fields. Its unique molecular structure and functional group diversity make it an invaluable resource for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.